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Compound of Interest

Compound Name: Ethyl cyclobutanecarboxylate

Cat. No.: B086208

An In-depth Technical Guide to the Safe Handling of Ethyl Cyclobutanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl cyclobutanecarboxylate is an organic compound utilized in various synthetic
applications, including the preparation of pharmaceuticals and agrochemicals.[1] Characterized
by its ester functional group and a cyclobutane ring, it is a colorless to pale yellow liquid with a
fruity odor.[1] While valuable in research and development, a thorough understanding of its
safety and handling requirements is paramount to ensure the well-being of laboratory
personnel and to maintain a safe research environment. This guide provides comprehensive
safety data, handling protocols, and emergency procedures.

Hazard Identification and Classification

Ethyl cyclobutanecarboxylate is classified as a flammable liquid.[2] It is essential to be aware
of its hazard classification for safe handling and storage.

GHS Classification: Flammable liquids, Category 3.
Signal Word: Warning[2]

Hazard Statement: H226: Flammable liquid and vapour.[3]
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Pictogram:

e GHSO02: Flame[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of ethyl cyclobutanecarboxylate is
provided in the table below. This information is critical for designing experiments and for
understanding its behavior under various conditions.

Property Value Source
Molecular Formula C7H1202 [2]
Molecular Weight 128.17 g/mol [2][5]
Appearance Colorless to pale yellow liquid [1][3]
Odor Fruity [1]
Boiling Point 159 °C (lit.) [51[6]
Density 0.928 g/mL at 25 °C (lit.) [5][6]
Flash Point 41 °C (107 °F) [6]
Refractive Index n20/D 1.426 (lit.) [51[6]

Soluble in organic solvents
Solubility (e.g., ethanol, ether), limited [1]

solubility in water.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risks associated with
ethyl cyclobutanecarboxylate.

Handling

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood to prevent
the generation of vapor or mist.
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« Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition
sources. No smoking. Take precautionary measures against static discharge. Use explosion-
proof electrical, ventilating, and lighting equipment.

o Personal Protective Equipment (PPE): Wear appropriate personal protective equipment,

including:
o Eye/Face Protection: Eyeshields or faceshields.[4]
o Hand Protection: Chemical-resistant gloves.[4]

o Respiratory Protection: Use a respirator with a suitable filter (e.g., type ABEK (EN14387))
if ventilation is inadequate.[4]

o General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands and face
thoroughly after handling. Do not eat, drink, or smoke in areas where the chemical is
handled.[7]

Storage

o Container: Keep the container tightly closed.[3]

» Conditions: Store in a cool, dry, and well-ventilated place.[3] It is recommended to store in a
dark place at temperatures below 15°C.[3]

e Incompatibilities: Keep away from strong oxidizing agents and strong bases.[7]

A logical workflow for the safe handling of ethyl cyclobutanecarboxylate is depicted below.
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Safe Handling Workflow for Ethyl Cyclobutanecarboxylate
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Caption: A workflow diagram illustrating the key steps for the safe handling of ethyl

cyclobutanecarboxylate.

First Aid Measures

In the event of exposure, prompt and appropriate first aid is essential. The following table

summarizes the recommended first aid procedures.

Exposure Route First Aid Measures

Source

Remove the person to fresh air
and keep them comfortable for
i breathing. If breathing has
Inhalation o
stopped, perform artificial
respiration. Seek medical

attention if you feel unwell.

[8]

Take off immediately all
) contaminated clothing. Rinse
Skin Contact o R
skin with water. If skin irritation

occurs, seek medical attention.

[8]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ) o
easy to do. Continue rinsing. If
eye irritation persists, seek

medical attention.

[7]

Rinse mouth. Do NOT induce
Ingestion vomiting. Seek medical

attention immediately.

[71(8]

A decision-making diagram for first aid response is provided below.
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First Aid Decision Tree for Ethyl Cyclobutanecarboxylate Exposure
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Caption: A decision tree outlining the appropriate first aid response for different routes of

exposure.

Fire-Fighting Measures

Given its flammability, it is important to be prepared for a potential fire.

Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish. Water mist may be used to cool closed containers.[9]

Special Hazards: Flammable liquid and vapor. Containers may explode when heated.[9]
Thermal decomposition can lead to the release of irritating gases and vapors.[10]

Protective Equipment: In case of fire, wear self-contained breathing apparatus and full
protective gear.[9]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

Personal Precautions: Ensure adequate ventilation.[9] Wear suitable protective equipment.
Remove all sources of ignition.[9]

Environmental Precautions: Prevent the product from entering drains.

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, silica gel) and
place it in a suitable container for disposal.[10]

Disposal Considerations

Product: Dispose of contents and container to an approved waste disposal plant. Disposal
should be in accordance with local and national regulations. It is considered a regulated
chemical waste due to its ignitability.[11]

Contaminated Packaging: Dispose of in accordance with local and national regulations.

Toxicological and Ecological Information
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o Toxicological Information: The toxicological properties have not been fully investigated.[9]
This substance is not considered to have endocrine-disrupting properties.

» Ecological Information: This substance is not considered to be persistent, bioaccumulative,
and toxic (PBT), or very persistent and very bioaccumulative (vPvB).

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented (e.g., flash
point, toxicity studies) are typically not available in publicly accessible safety data sheets.
These tests are conducted under standardized guidelines (e.g., OECD, ISO) by the
manufacturers or specialized testing facilities. For specific methodological details, it is
recommended to consult the direct supplier of the chemical or relevant regulatory bodies. The
provided data is intended to be used for risk assessment and the implementation of safe
laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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